![molecular formula C13H8BrFN4 B8775813 N-(3-bromophenyl)-6-fluoropyrido[3,4-d]pyrimidin-4-amine CAS No. 171179-03-6](/img/structure/B8775813.png)
N-(3-bromophenyl)-6-fluoropyrido[3,4-d]pyrimidin-4-amine
Cat. No. B8775813
Key on ui cas rn:
171179-03-6
M. Wt: 319.13 g/mol
InChI Key: KRRHOFYUUHSVEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06713484B2
Procedure details
Treatment of 4-(3-bromoanilino)-6-fluoropyrido[3,4-d]pyrimidine (0.20 g, 0.63 mmol) (see a previous experimental) at 100° C. in a pressure vessel with methylamine in ethanol followed by chromatography on alumina (CH2Cl2/MeOH, 99:1) gives 4-(3-bromoanilino)-6-methylaminopyrido[3,4-d]pyrimidine (0.07 g, 340%). 1H NMR (DMSO) δ 9.69 (1H, s), 8.75 (1H, s), 8.41 (1H, s), 8.21 (1H, brs), 7.93 (1H, brd, J=7.6 Hz), 7.41-7.28 (2H, m), 7.06 (1H, s), 6.82 (1H, q, J=5.0 Hz), 4.95 (3H, d, J=5.0 Hz).
Quantity
0.2 g
Type
reactant
Reaction Step One
Yield
340%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:17]=[CH:18][CH:19]=1)[NH:5][C:6]1[C:7]2[CH:15]=[C:14](F)[N:13]=[CH:12][C:8]=2[N:9]=[CH:10][N:11]=1.[CH3:20][NH2:21]>C(O)C>[Br:1][C:2]1[CH:3]=[C:4]([CH:17]=[CH:18][CH:19]=1)[NH:5][C:6]1[C:7]2[CH:15]=[C:14]([NH:21][CH3:20])[N:13]=[CH:12][C:8]=2[N:9]=[CH:10][N:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.2 g
|
|
Type
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reactant
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Smiles
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BrC=1C=C(NC=2C3=C(N=CN2)C=NC(=C3)F)C=CC1
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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CN
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C(C)O
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 100° C.
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
BrC=1C=C(NC=2C3=C(N=CN2)C=NC(=C3)NC)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.07 g | |
| YIELD: PERCENTYIELD | 340% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
